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Compound of Interest

Compound Name: Venetoclax N-oxide

Cat. No.: B11930834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Venetoclax N-oxide, an important

reference standard for the quality control and impurity profiling of the B-cell lymphoma 2 (BCL-

2) inhibitor, Venetoclax. This document outlines its chemical properties, synthesis, and

characterization, along with detailed experimental protocols and its relevance in the context of

Venetoclax's mechanism of action.

Introduction to Venetoclax and the Significance of
Impurity Profiling
Venetoclax is a potent and selective inhibitor of the BCL-2 protein, a key regulator of apoptosis

(programmed cell death).[1][2][3] It is approved for the treatment of various hematological

malignancies, including chronic lymphocytic leukemia (CLL) and acute myeloid leukemia

(AML).[4][5] The manufacturing process and storage of Venetoclax can lead to the formation of

related substances or impurities, which must be carefully monitored and controlled to ensure

the safety and efficacy of the drug product. Regulatory agencies like the FDA and EMA have

stringent guidelines for impurity levels in pharmaceutical products.

Venetoclax N-oxide is a known metabolite and a potential oxidative degradation product of

Venetoclax. As such, it serves as a crucial reference standard in analytical method

development, validation, and routine quality control to accurately identify and quantify this

impurity in Venetoclax active pharmaceutical ingredient (API) and finished drug products.
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Chemical and Physical Properties
Venetoclax N-oxide is the N-oxide derivative of Venetoclax, formed by the oxidation of the

piperazine nitrogen atom. Its chemical identity is well-characterized and is available from

various suppliers as a reference standard.

Property Value Reference

CAS Number 2469279-00-1

Molecular Formula C45H50ClN7O8S

Molecular Weight 884.5 g/mol

IUPAC Name

4-(3-((1H-Pyrrolo[2,3-b]pyridin-

5-yl)oxy)-4-(((3-nitro-4-

(((tetrahydro-2H-pyran-4-

yl)methyl)amino)phenyl)sulfony

l)carbamoyl)phenyl)-1-((4′-

chloro-5,5-dimethyl-3,4,5,6-

tetrahydro-[1,1′-biphenyl]-2-

yl)methyl)piperazine 1-oxide

Synthesis and Characterization
Venetoclax N-oxide can be synthesized for use as a reference standard through the controlled

oxidation of Venetoclax.

Synthetic Protocol
A common method for the synthesis of Venetoclax N-oxide involves the oxidation of

Venetoclax using meta-chloroperoxybenzoic acid (m-CPBA) in a suitable solvent like

dichloromethane (DCM).

Experimental Workflow for Synthesis and Purification:
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Caption: Workflow for the synthesis and purification of Venetoclax N-oxide.

Detailed Methodology:

Dissolve Venetoclax in dichloromethane (DCM).
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Cool the solution to 10–15 °C.

Add m-CPBA to the solution. The reaction is monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction with an aqueous sodium bicarbonate (NaHCO3)

solution.

Separate the organic layer, dry it over anhydrous sodium sulfate, and evaporate the solvent

under vacuum to obtain the crude product.

Purify the crude product using column chromatography with a mobile phase such as 10%

methanol in ethyl acetate.

If necessary, further purification can be achieved using preparative high-performance liquid

chromatography (Prep-HPLC).

Characterization Data
The synthesized Venetoclax N-oxide is characterized using various analytical techniques to

confirm its structure and purity.
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Analytical Technique Key Findings Reference

Mass Spectrometry (MS)

Positive mode: m/z 884.37

[M+H]+Negative mode: m/z

882.26 [M-H]-

¹H NMR (DMSO-d6)

Significant downfield shifts of

the methylene protons

attached to the piperazine ring

compared to Venetoclax. For

instance, a shift from δ 2.14 to

2.40 ppm is observed.

¹³C NMR (DMSO-d6)

Downfield shifts of the

methylene carbons attached to

the piperazine ring due to the

deshielding effect of the N-

oxide. For example:- C15: δ

59.6 to 70.0 ppm- C16: δ 52.0

to 61.2 ppm- C19: δ 52.0 to

59.7 ppm

High-Performance Liquid

Chromatography (HPLC)

A more polar peak compared

to Venetoclax in reversed-

phase HPLC.

Analytical Methods for Impurity Profiling
Venetoclax N-oxide is used as a reference standard in stability and quality control studies of

Venetoclax. Forced degradation studies are performed to understand the degradation

pathways of the drug under various stress conditions.

Oxidative Stress Degradation Protocol
Methodology:

Dissolve Venetoclax in a suitable solvent like dichloromethane (DCM).

Add a hydrogen peroxide (H₂O₂) solution of varying concentrations (e.g., 0.3% to 10%).
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Incubate the mixture at room temperature for a specified period (e.g., 24-36 hours).

Analyze the stressed sample using a validated stability-indicating HPLC method.

The formation of Venetoclax N-oxide can be observed, with its peak matching the retention

time and spectral properties of the synthesized reference standard.

HPLC Method for Impurity Detection
A typical reversed-phase HPLC method is employed for the separation and quantification of

Venetoclax and its impurities.

Parameter Condition Reference

Column

Phenomenex Luna C18 (50 x

250 mm, 10 μm) for

preparative HPLC

Mobile Phase A
0.1% aqueous trifluoroacetic

acid

Mobile Phase B
1:1 mixture of acetonitrile and

methanol

Detector PDA detector at 245 nm

Gradient Program

A gradient program is typically

used to achieve optimal

separation.

Mechanism of Action of Venetoclax and the Role of
the BCL-2 Pathway
Understanding the mechanism of action of Venetoclax provides context for the importance of

maintaining its chemical integrity. Venetoclax selectively binds to the BCL-2 protein, which is

overexpressed in many cancer cells and prevents them from undergoing apoptosis.

Signaling Pathway of Venetoclax-Induced Apoptosis:
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Venetoclax Mechanism of Action

Venetoclax

BCL-2 (Anti-apoptotic)

inhibits

BIM (Pro-apoptotic BH3-only protein)
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BAX / BAK (Pro-apoptotic effectors)

activates

Mitochondrial Outer Membrane
Permeabilization (MOMP)

induces

Cytochrome c release

Caspase Activation

Apoptosis
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Caption: Venetoclax inhibits BCL-2, leading to apoptosis.
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By binding to BCL-2, Venetoclax displaces pro-apoptotic proteins like BIM. These freed

proteins then activate BAX and BAK, which leads to mitochondrial outer membrane

permeabilization (MOMP), the release of cytochrome c, and subsequent caspase activation,

ultimately resulting in apoptosis. The presence of impurities could potentially alter the efficacy

or safety profile of the drug, underscoring the necessity of using well-characterized reference

standards like Venetoclax N-oxide for quality control.

Conclusion
Venetoclax N-oxide is an indispensable reference standard for ensuring the quality and safety

of Venetoclax. Its synthesis and thorough characterization are critical for its use in the

development and validation of analytical methods for impurity profiling. The detailed protocols

and data presented in this guide serve as a valuable resource for researchers and

professionals involved in the development, manufacturing, and quality control of Venetoclax.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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